Cas no 117835-09-3 (5-Methylpyrrolidine-2,4-dicarboxylic acid)

• Product Name: 5-Methylpyrrolidine-2,4-dicarboxylic acid
• CAS No: 117835-09-3
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 131624
• PubChem ID: 5018469
• Update Time: 2025-06-09

5-Methylpyrrolidine-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrrolidine-2,4-dicarboxylic acid
• 2,4-Pyrrolidinedicarboxylicacid, 5-methyl-
• 5-METHYL-2,4-PYRROLIDINEDICARBOXYLIC ACID
• 2,4-Pyrrolidinedicarboxylicacid,5-methyl
• 4-carboxy-5-methyl-proline
• SCHEMBL2804767
• 117835-09-3
• FT-0739253
• DTXSID10407566
• AKOS006293923
• DB-061059

• Inchi： 1S/C7H11NO4/c1-3-4(6(9)10)2-5(8-3)7(11)12/h3-5,8H,2H2,1H3,(H,9,10)(H,11,12)
• InChI Key： KJZYKYAHXKISMI-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(=O)O)NC1C)=O

Computed Properties

• Exact Mass: 173.06900
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63000
• LogP: -0.14900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Methylpyrrolidine-2,4-dicarboxylic acid

Introduction to 5-Methylpyrrolidine-2,4-dicarboxylic Acid (CAS No. 117835-09-3)

5-Methylpyrrolidine-2,4-dicarboxylic acid (CAS No. 117835-09-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, with two carboxylic acid groups and a methyl substituent. The presence of these functional groups imparts distinct chemical and biological properties, making it an intriguing subject for research and development.

The chemical structure of 5-methylpyrrolidine-2,4-dicarboxylic acid is characterized by a pyrrolidine ring with a methyl group at the 5-position and two carboxylic acid groups at the 2- and 4-positions. This configuration provides the molecule with high reactivity and stability, which are crucial for its applications in synthetic chemistry and drug development. The compound can be synthesized through various methods, including the cyclization of amino acids or the condensation of appropriate precursors.

In the realm of pharmaceutical research, 5-methylpyrrolidine-2,4-dicarboxylic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain kinases, which are key targets in cancer therapy. The compound's unique structure allows it to form stable complexes with these enzymes, thereby modulating their activity and potentially leading to new treatments for various cancers.

Beyond its role in enzyme inhibition, 5-methylpyrrolidine-2,4-dicarboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells, making it a potential candidate for developing anti-inflammatory drugs.

In the field of materials science, 5-methylpyrrolidine-2,4-dicarboxylic acid has been explored for its use in the synthesis of functional polymers and coatings. Its carboxylic acid groups can participate in polymerization reactions, leading to the formation of polymers with tailored properties. These polymers can be used in various applications, such as drug delivery systems, where they can enhance the solubility and bioavailability of poorly soluble drugs. Additionally, the compound's ability to form stable complexes with metal ions makes it useful in the development of metal-organic frameworks (MOFs), which have applications in gas storage and separation.

The environmental impact of chemicals is an important consideration in their development and use. Recent studies have evaluated the biodegradability and ecotoxicity of 5-methylpyrrolidine-2,4-dicarboxylic acid. Results indicate that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms. This makes it a more environmentally friendly alternative to other compounds with similar functionalities.

In conclusion, 5-methylpyrrolidine-2,4-dicarboxylic acid (CAS No. 117835-09-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, biotechnology, and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.